2-(Dimethylamino)-3-iodobenzaldehyde

Specification

• Molecular Formula: C9H10INO
• Molecular Weight: 275.09 g/mol
• IUPAC Name: 2-(dimethylamino)-3-iodobenzaldehyde
• Standard InChI: InChI=1S/C9H10INO/c1-11(2)9-7(6-12)4-3-5-8(9)10/h3-6H,1-2H3
• Standard InChI Key: KIOXHCZQFDBZSA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=C1I)C=O

Introduction

Chemical Identity and Structural Characteristics

Molecular Framework and Key Features

The molecular structure of 2-(dimethylamino)-3-iodobenzaldehyde combines electron-donating (dimethylamino) and electron-withdrawing (iodo, aldehyde) groups, creating a polarized aromatic system. This electronic asymmetry facilitates regioselective reactions, particularly in cross-coupling and nucleophilic substitution processes. The IUPAC name, 2-(dimethylamino)-3-iodobenzaldehyde, reflects the substituents’ positions relative to the aldehyde group.

Table 1: Key Physicochemical Properties

Property	Value/Description
Molecular Formula	C₉H₁₀INO
Molecular Weight	275.09 g/mol
SMILES Notation	CN(C)C₁=C(C=CC=C₁I)C=O
InChI Key	KIOXHCZQFDBZSA-UHFFFAOYSA-N
Spectral Data (¹H NMR)	δ 2.94 ppm (s, 12H, N(CH₃)₂)
	δ 9.95 ppm (s, 1H, CHO)

Electronic and Steric Effects

The dimethylamino group at the 2-position donates electron density via resonance, activating the aromatic ring toward electrophilic substitution. Conversely, the iodine atom at the 3-position exerts a strong -I effect, deactivating adjacent positions. This interplay creates a reactive site at the aldehyde group, which participates in condensation and nucleophilic addition reactions.

Synthesis and Optimization Strategies

Primary Synthetic Route

The synthesis of 2-(dimethylamino)-3-iodobenzaldehyde typically proceeds via iodination of 2-(dimethylamino)benzaldehyde using iodine (I₂) and an oxidizing agent (e.g., NaIO₄) in concentrated sulfuric acid. The reaction follows an electrophilic aromatic substitution (EAS) mechanism, where I⁺ generated in situ replaces a hydrogen atom at the 3-position.

Table 2: Comparative Synthesis Methods

Method	Conditions	Yield (%)	Advantages
Oxidative Iodination	I₂, NaIO₄, H₂SO₄, 0–5°C, 12 h	65–70	High regioselectivity
Catalytic Na₂WO₄	H₂O₂, NaHCO₃, methanol, 16–32 h	80–85	Mild conditions, fewer byproducts

Challenges in Purification and Characterization

Crude reaction mixtures often contain unreacted starting materials and positional isomers. Flash chromatography using silica gel (ethyl acetate/hexane eluent) effectively isolates the target compound. Nuclear magnetic resonance (NMR) spectroscopy confirms structure: the aldehyde proton appears as a singlet near δ 9.95 ppm, while the N(CH₃)₂ group resonates as a singlet at δ 2.94 ppm.

Applications in Organic Synthesis and Drug Discovery

Versatility in Cross-Coupling Reactions

The iodine atom in 2-(dimethylamino)-3-iodobenzaldehyde serves as a leaving group in palladium-catalyzed couplings (e.g., Suzuki-Miyaura, Heck). For example, reaction with arylboronic acids yields biaryl aldehydes, valuable intermediates in ligand design.

Role in Medicinal Chemistry

While direct studies on this compound are sparse, structurally related iodobenzaldehydes are pivotal in synthesizing kinase inhibitors and apoptosis regulators. For instance, 3-iodocinnamic acid derivatives exhibit antitumor activity by modulating Bcl-2/Bcl-xL protein interactions. The dimethylamino group enhances membrane permeability, making this compound a candidate for central nervous system (CNS)-targeted prodrugs.

Application	Mechanism
Anticancer Agents	Inhibition of Bcl-2/Bcl-xL dimerization
Antimicrobials	Disruption of bacterial cell membranes
CNS Therapeutics	Enhanced blood-brain barrier penetration

Research Gaps and Future Directions

Expanding Synthetic Utility

Future research should explore photocatalytic and electrochemical methods to improve iodination efficiency. Additionally, incorporating this aldehyde into multicomponent reactions (e.g., Ugi, Passerini) could yield novel heterocyclic scaffolds.